Cas no 921206-14-6 (1-Penten-3-one, 1-(4-fluorophenyl)-, (1E)-)

• Product Name: 1-Penten-3-one, 1-(4-fluorophenyl)-, (1E)-
• CAS No: 921206-14-6
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 745324
• PubChem ID: 68628709
• Update Time: 2025-04-19

1-Penten-3-one, 1-(4-fluorophenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 1-(4-fluorophenyl)-, (1E)-
• 1-(4-fluorophenyl)pent-1-en-3-one
• 921206-14-6
• DTXSID30738703

• Inchi： 1S/C11H11FO/c1-2-11(13)8-5-9-3-6-10(12)7-4-9/h3-8H,2H2,1H3
• InChI Key： PBMQSVQMQKLVSD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C=CC(CC)=O

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų